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Compound of Interest

N-(4-(2,2-
Compound Name: _ ) ]
Dicyanovinyl)phenyl)acetamide

Cat. No.: B1265924

Technical Guide: N-(4-(2,2-
Dicyanovinyl)phenyl)acetamide

Disclaimer: Extensive searches for the specific compound N-(4-(2,2-
Dicyanovinyl)phenyl)acetamide did not yield a registered CAS number or other unique
chemical identifiers in publicly available chemical databases. Furthermore, no published
experimental protocols or biological data for this exact molecule could be located. This
suggests that it is not a commonly synthesized or studied compound.

This guide, therefore, provides information on the synthesis of this molecule based on
established chemical reactions, specifically the Knoevenagel condensation. The provided data
and protocols are based on analogous reactions and should be considered a theoretical
framework for its synthesis and study.

Proposed Synthesis and Chemical Identifiers of
Precursors

The most direct synthetic route to N-(4-(2,2-Dicyanovinyl)phenyl)acetamide is the
Knoevenagel condensation of 4-acetamidobenzaldehyde with malononitrile. The chemical
identifiers for these precursors are well-established.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1265924?utm_src=pdf-interest
https://www.benchchem.com/product/b1265924?utm_src=pdf-body
https://www.benchchem.com/product/b1265924?utm_src=pdf-body
https://www.benchchem.com/product/b1265924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier 4-Acetamidobenzaldehyde  Malononitrile
CAS Number 122-85-0 109-77-3
IUPAC Name N-(4-formylphenyl)acetamide Propanedinitrile
Chemical Formula CoHoNO2 CsH2N:2
Molecular Weight 163.17 g/mol 66.06 g/mol
PubChem CID 8519 8010

SMILES chO)NCl:CCzC(C:Cl)C: C(C#N)C#N

Proposed Experimental Protocol: Synthesis of N-(4-
(2,2-Dicyanovinyl)phenyl)acetamide

The following is a generalized protocol for the Knoevenagel condensation to synthesize the
target compound. Reaction conditions may require optimization.

Materials:

¢ 4-Acetamidobenzaldehyde

e Malononitrile

» Ethanol (or other suitable solvent like acetonitrile)

e Basic catalyst (e.g., piperidine, triethylamine, or sodium acetate)

o Glacial acetic acid (for neutralization, if needed)

« Distilled water

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
 Stirring and heating apparatus

Procedure:
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 In a round-bottom flask, dissolve 1 equivalent of 4-acetamidobenzaldehyde in a suitable
volume of ethanol.

e Add 1 to 1.2 equivalents of malononitrile to the solution.
e Add a catalytic amount of a basic catalyst (e.g., a few drops of piperidine).

e The reaction mixture is then stirred at room temperature or gently heated under reflux. The
progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

» Upon completion, the reaction mixture is cooled to room temperature. The product may
precipitate out of the solution.

« If the product precipitates, it can be collected by filtration, washed with cold ethanol or water,
and dried.

« If the product does not precipitate, the solvent can be removed under reduced pressure. The
resulting solid can then be recrystallized from a suitable solvent (e.g., ethanol/water mixture)
to yield the purified N-(4-(2,2-Dicyanovinyl)phenyl)acetamide.

Visualized Experimental Workflow

The following diagram illustrates the proposed synthetic workflow for N-(4-(2,2-
Dicyanovinyl)phenyl)acetamide.
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 To cite this document: BenchChem. [N-(4-(2,2-Dicyanovinyl)phenyl)acetamide CAS number
and chemical identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265924#n-4-2-2-dicyanovinyl-phenyl-acetamide-
cas-number-and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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